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Compound of Interest

Compound Name:
2,3-Dihydrobenzofuran-5-

carboxaldehyde

Cat. No.: B020428 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2,3-Dihydrobenzofuran-5-
carboxaldehyde. The following procedures are based on established best practices for

handling laboratory chemicals.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure when handling 2,3-
Dihydrobenzofuran-5-carboxaldehyde. The following table summarizes the recommended

equipment.
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Protection Type Recommended Equipment Specifications & Rationale

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles should meet

European Standard EN166 or

OSHA's 29 CFR 1910.133

regulations. A face shield

provides an additional layer of

protection against splashes.[1]

Hand Protection Chemically Resistant Gloves

Nitrile or neoprene gloves are

suitable. Inspect gloves for any

damage before use and

replace them regularly to

prevent permeation.[2]

Body Protection Flame-Retardant Lab Coat

A fully buttoned lab coat

protects the skin from potential

splashes and contact.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 Approved

Respirator

To be used in case of

inadequate ventilation or when

exposure limits may be

exceeded. A dust mask of type

N95 (US) may also be

appropriate.[1]

Foot Protection Closed-Toe Shoes
Shoes should fully cover the

feet to protect against spills.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is crucial for safely handling 2,3-
Dihydrobenzofuran-5-carboxaldehyde.

1. Preparation and Engineering Controls:

Ensure a calibrated and certified chemical fume hood is operational.
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Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

Prepare all necessary equipment and reagents before handling the chemical.

Ensure adequate ventilation in the work area.[1]

2. Weighing the Chemical:

Perform all weighing operations within a chemical fume hood or other ventilated enclosure.

Use a disposable weighing dish to avoid contamination of balances.

Handle the container with care to prevent generating dust or aerosols.

Close the primary container tightly immediately after dispensing the required amount.

3. Preparing Solutions:

Conduct all solution preparations inside a chemical fume hood.

Slowly add the 2,3-Dihydrobenzofuran-5-carboxaldehyde to the solvent to prevent

splashing.

If the dissolution process is exothermic, use an ice bath to control the temperature.

Keep the solution container covered as much as possible during the process.

4. Transferring the Chemical:

Use appropriate tools such as a spatula or powder funnel for transferring solids.

When transferring solutions, use a funnel to minimize the risk of spills.

Avoid pouring solutions from a height.

Ensure the receiving container is stable and properly labeled.
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Emergency Response Plan
Immediate and appropriate action is vital in the event of an emergency.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

Skin Contact: Remove contaminated clothing and shoes immediately. Flush the affected skin

with plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[3]

Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[3]

Spill Cleanup:

Minor Spills:

Alert others in the area.

Wear appropriate PPE.

Cover the spill with an inert absorbent material like sand, dry lime, or soda ash.[3]

Sweep up the absorbed material and place it in a sealed, labeled container for hazardous

waste disposal.

Clean the spill area with soap and water.

Major Spills:

Evacuate the area immediately.

Alert your institution's emergency response team.
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Do not attempt to clean up a major spill without proper training and equipment.

Disposal Plan
All waste containing 2,3-Dihydrobenzofuran-5-carboxaldehyde must be treated as

hazardous waste.

Waste Collection: Collect all contaminated materials, including disposable PPE, absorbent

materials from spills, and empty containers, in a designated and properly labeled hazardous

waste container.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the chemical name.

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety office, following all local, state, and federal regulations.[1] Empty containers

should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste

before the container is discarded.

Workflow for Handling 2,3-Dihydrobenzofuran-5-carboxaldehyde
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Caption: Workflow for the safe handling of 2,3-Dihydrobenzofuran-5-carboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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